Cas no 2493220-54-3 ((S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester)

• Product Name: (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester
• CAS No: 2493220-54-3
• MF: C₃₁H₃₀N₂O₄
• MW: 494.580908298492
• MDL: MFCD32864090
• CID: 5194791
• Update Time: 2025-10-29

(S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester

• MDL： MFCD32864090
• Inchi： 1S/C31H30N2O4/c1-36-29(34)28(22-32-30(35)37-23-24-14-6-2-7-15-24)33-31(25-16-8-3-9-17-25,26-18-10-4-11-19-26)27-20-12-5-13-21-27/h2-21,28,33H,22-23H2,1H3,(H,32,35)/t28-/m0/s1
• InChI Key： PSYLRDJHRXRZJU-NDEPHWFRSA-N
• SMILES： C(OC)(=O)[C@H](CNC(OCC1=CC=CC=C1)=O)NC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester

Comprehensive Guide to (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester (CAS No. 2493220-54-3)

(S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester is a specialized chemical compound widely used in pharmaceutical research and peptide synthesis. With the CAS number 2493220-54-3, this compound plays a crucial role in the development of novel therapeutic agents and biochemical applications. Its unique structure, featuring both benzyloxycarbonyl (Cbz) and trityl (Trt) protecting groups, makes it an essential intermediate in organic synthesis.

The growing interest in peptide-based drugs has increased the demand for high-quality amino acid derivatives like (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester. Researchers are particularly focused on its applications in drug discovery, where it serves as a building block for peptide modifications and bioconjugation. The compound’s stability and reactivity under controlled conditions make it a preferred choice for medicinal chemistry projects.

One of the key advantages of (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester is its compatibility with solid-phase peptide synthesis (SPPS). This method, widely used in biotechnology and pharmaceutical manufacturing, relies on protected amino acids to ensure high yields and purity. The Cbz and Trt groups in this compound provide selective deprotection options, enabling precise peptide chain assembly.

Recent advancements in cancer research and immunotherapy have further highlighted the importance of (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester. Scientists are exploring its potential in designing targeted drug delivery systems and peptide vaccines. The compound’s ability to integrate into complex biomolecules makes it invaluable for developing next-generation therapeutics.

In addition to its pharmaceutical applications, (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester is also used in academic research. Universities and laboratories utilize this compound to study enzyme mechanisms, protein folding, and molecular interactions. Its versatility and reliability have made it a staple in chemical biology experiments.

The market for amino acid derivatives is expanding rapidly, driven by the increasing demand for personalized medicine and biopharmaceuticals. (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester is expected to play a significant role in this growth, particularly in the development of peptide therapeutics and diagnostic tools. Manufacturers are investing in scalable synthesis methods to meet the rising demand.

Quality control is a critical aspect of producing (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester. Reputable suppliers ensure high purity levels through advanced analytical techniques such as HPLC and NMR spectroscopy. Researchers should always verify the CAS number 2493220-54-3 and request certificates of analysis (CoA) to guarantee the compound’s suitability for their experiments.

For those working in peptide chemistry, understanding the properties of (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester is essential. Its solubility in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) facilitates easy handling in laboratory settings. Proper storage conditions, typically at low temperatures, help maintain its stability over time.

The future of (S)-3-Benzyloxycarbonylamino-2-(trityl-amino)-propionic acid methyl ester looks promising, with ongoing research exploring its potential in neurology, infectious diseases, and regenerative medicine. As the scientific community continues to uncover new applications, this compound will remain a valuable tool for innovative research and drug development.